Cas no 2137532-99-9 (5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol)

• Product Name: 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol
• CAS No: 2137532-99-9
• MF: C₁₁H₁₁N₃O₃
• MW: 233.223342180252
• CID: 5760307
• PubChem ID: 165951956
• Update Time: 2025-06-08

5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol
• EN300-715849
• 2137532-99-9
• 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol

• Inchi： 1S/C11H11N3O3/c1-16-7-3-4-12-8(5-7)10-13-6-9(17-2)11(15)14-10/h3-6H,1-2H3,(H,13,14,15)
• InChI Key： UVLJXARODROFSR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C1=NC=C(C(N1)=O)OC

Computed Properties

• Exact Mass: 233.08004122g/mol
• Monoisotopic Mass: 233.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 72.8Ų

Additional information on 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol

Introduction to 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol (CAS No. 2137532-99-9)

5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol, with the CAS number 2137532-99-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrimidine core and methoxy substituents, making it a promising candidate for various therapeutic applications. Recent studies have highlighted its potential in modulating key biological pathways, particularly in the context of cancer and inflammatory diseases.

The chemical structure of 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol consists of a pyrimidine ring fused with a pyridine ring, both of which are substituted with methoxy groups. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. The methoxy groups enhance the lipophilicity of the molecule, facilitating its cellular uptake and interaction with target proteins. Additionally, the pyrimidine and pyridine rings provide a rigid scaffold that can form stable interactions with biomolecules, such as enzymes and receptors.

In terms of its biological activity, 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol has been shown to exhibit potent anti-inflammatory and anti-cancer properties. Recent studies have demonstrated its ability to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammation and cancer progression. By modulating NF-κB signaling, this compound can reduce the expression of pro-inflammatory cytokines and chemokines, thereby alleviating inflammatory responses in various disease models.

Furthermore, 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol has been found to induce apoptosis in cancer cells through multiple mechanisms. It can disrupt the mitochondrial membrane potential, leading to the release of cytochrome c and the activation of caspases, which are key enzymes in the apoptotic pathway. Additionally, this compound can inhibit the activity of prosurvival kinases such as Akt and ERK, which are often upregulated in cancer cells. These findings suggest that 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol has the potential to be developed into a novel therapeutic agent for treating cancers that are resistant to conventional therapies.

The pharmacokinetic properties of 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further optimization may be required to improve its solubility and permeability, which are critical factors for achieving optimal therapeutic efficacy.

In addition to its therapeutic potential, 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol has been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific signaling pathways makes it a valuable reagent for studying the molecular mechanisms underlying various diseases. For instance, it has been used to investigate the role of NF-κB in inflammatory disorders and to identify novel targets for drug discovery.

The synthesis of 5-Methoxy-2-(4-methoxypyridin-2-yl)pyrimidin-4-ol involves several well-established chemical reactions. One common synthetic route involves the coupling of 5-methoxypyrimidine with 4-methoxypyridine using palladium-catalyzed cross-coupling reactions. This approach allows for high yields and good purity, making it suitable for large-scale production. Alternative synthetic strategies have also been developed to improve efficiency and reduce costs.

In conclusion, 5-Methoxy-2-(4-methoxypyridin-2-y l)pyrimidin - 4 - ol (CAS No . 213753 2 - 99 - 9) strong > is a promising compound with significant potential in both therapeutic applications and chemical biology research . Its unique structural features , coupled with its potent biological activities , make it an attractive candidate for further development . Ongoing research is focused on optimizing its pharmacological properties and exploring new therapeutic indications . As our understanding of this compound continues to evolve , it is likely to play an increasingly important role in advancing medical treatments for various diseases . p > article > response >